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Compound of Interest

N-methyl Benzedrone
(hydrochloride)

Cat. No.: B1164599

Compound Name:

Disclaimer: This document is intended for use by trained researchers, scientists, and drug
development professionals in controlled laboratory settings only. N-methyl Benzedrone HCl is a
research chemical with unknown physiological and toxicological properties.[1][2][3] It is not
intended for human or veterinary use.[2] All personnel must adhere to their institution's
Chemical Hygiene Plan and all applicable local, state, and federal regulations.

Compound Profile and Integrated Hazard
Assessment

N-methyl Benzedrone HCI is an analytical reference standard structurally categorized as a
synthetic cathinone.[1] The primary and most critical hazard associated with this compound is
the complete lack of published toxicological and physiological data.[1][2] Therefore, under the
Precautionary Principle, N-methyl Benzedrone HCI must be treated as a substance with a high
degree of acute and chronic toxicity until proven otherwise.

All handling protocols are derived from this central fact. The risk assessment assumes potential
for severe health effects via all routes of exposure (inhalation, ingestion, dermal contact, and
ocular contact). While no specific data exists for N-methyl Benzedrone HCI, related amine
hydrochloride compounds can cause serious eye irritation and may cause allergic skin
reactions.[4][5]
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Property Value Source

1-(4-methylphenyl)-2-
methyl(phenylmethyl)amino]-1

Formal Name [ Yi(pheny Y ] Cayman Chemical[1]
-propanone,

monohydrochloride

Synonyms N-methyl-4-MBC Cayman Chemical[1]
Molecular Formula C1sH21NO « HCI Cayman Chemical[1]
Formula Weight 303.8 g/mol Cayman Chemical[1]
Appearance Crystalline solid Cayman Chemical[1]
CAS Number 2749433-00-7 Cayman Chemical[1]

N DMF: 10 mg/ml; DMSO: 5 ]
Solubility Cayman Chemical[1]
mg/ml; Ethanol: 5 mg/mi

Storage Temp. -20°C Recommended Labchem(3]

Regulatory & Legal Status

N-methyl Benzedrone HCI is a synthetic cathinone, a class of compounds that are heavily
regulated in many jurisdictions.[6][7] As of early 2025, it was reported as not being controlled
under the UK's Misuse of Drugs Act but was being monitored.[7] However, the legal landscape
for new psychoactive substances changes rapidly.

Causality: The legal status dictates procurement, storage security, record-keeping, and
disposal requirements. Failure to comply can result in severe institutional and personal
penalties.

Directive:lt is mandatory for the Principal Investigator to verify the current legal status of N-
methyl Benzedrone HCI with all relevant national and local authorities before acquisition. Some
suppliers may restrict sales to licensed laboratories.

Hierarchy of Controls: A Mandatory Framework
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To ensure personnel safety, a multi-layered approach to hazard control must be implemented.
This "Hierarchy of Controls" prioritizes strategies that are most effective at reducing risk.
Personal Protective Equipment (PPE) is always the last line of defense. This framework is a
core component of OSHA's guidelines for protecting laboratory workers.[8][9]

Elimination (Not Applicable)

Substitution (Not Applicable)

Engineering Controls

(Fume Hood, Glovebox)

Administrative Controls
(SOPs, Training, Designated Areas)

Personal Protective Equipment (PPE)

(Gloves, Goggles, Lab Coat, Respirator)

Click to download full resolution via product page
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Caption: The Hierarchy of Controls prioritizes safety measures.

Engineering Controls & Personal Protective
Equipment (PPE)
Based on the risk assessment, the following controls are mandatory.

4.1 Engineering Controls

¢ Primary Containment: All procedures involving the handling of solid N-methyl Benzedrone
HCI or its concentrated solutions must be performed inside a certified chemical fume hood or
a glovebox. This is to prevent inhalation of aerosolized particles.

e Ventilation: The laboratory must have adequate general ventilation with negative pressure
relative to adjacent non-laboratory areas.

4.2 Personal Protective Equipment (PPE) The selection of PPE is critical and task-dependent.
Never wear PPE outside of the designated laboratory area.[10]
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Eye/Face . . Respiratory
Task ] Hand Protection  Body Protection ]
Protection Protection
Receiving/Unpac  Safety glasses Nitrile gloves Lab ) Not required if
ab coa
king with side shields (single pair) package is intact
Double-gloved ) )
) ) ) Chemically N95 or higher
o ) Chemical splash ~ with chemically ) )
Weighing Solid ) o resistant lab coat  respirator
goggles resistant nitrile
or apron recommended
gloves
) Double-gloved ) o
) Chemical splash ) ) Chemically Not required if
Preparing with chemically ) ]
] goggles and face ) o resistant lab coat  performed in a
Solutions ) resistant nitrile
shield or apron fume hood
gloves
) ) Not required if
Conducting Chemical splash o _
) Nitrile gloves Lab coat performed in a
Experiment goggles
fume hood
) o ) Air-purifying
Chemical splash Heavy-duty nitrile  Chemically ) ]
) ) respirator with
Spill Cleanup goggles and face  or butyl rubber resistant )
, appropriate
shield gloves coveralls )
cartridges

Standard Operating Procedures (SOPSs)

These step-by-step protocols are designed to minimize exposure risk throughout the

compound's lifecycle in the laboratory.

SOP-01: Receiving and Inspection

o Confirm the delivery against the purchase order.

e Don PPE: lab coat, safety glasses, and single-pair nitrile gloves.

« Transport the unopened package to the designated laboratory area.
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 Inspect the external packaging for any signs of damage or leaks. If compromised, treat as a
spill and proceed to Emergency Procedure EP-01.

e Place the package inside a chemical fume hood before opening.

o Carefully open the shipping package. Inspect the primary container for integrity.
 Verify the label on the primary container matches the product ordered.

e Log the compound into the laboratory's chemical inventory system.

SOP-02: Storage

e Segregation: Store N-methyl Benzedrone HCI away from incompatible materials, such as
strong oxidizing agents.[11]

o Temperature: Store in a clearly labeled, dedicated freezer at -20°C.[3] Synthetic cathinones
can be unstable, and stability is often temperature and pH-dependent.[12][13][14]

e Security: The storage location (freezer) must be in a lockable room with controlled access. If
required by local regulations, store in a locked safe or cabinet.

» Container: Ensure the primary container is tightly sealed to prevent contamination.
SOP-03: Weighing and Solution Preparation

o Preparation: Designate a specific area within a chemical fume hood for this task.
Decontaminate the surface before and after use.

o PPE: Don the required PPE for handling solid compounds (See PPE Table).

» Static Control: Use an anti-static weigh boat and/or an ionizing bar to prevent dispersal of the
crystalline solid.

e Weighing: Tare the weigh boat on an analytical balance inside the fume hood. Carefully add
the desired amount of N-methyl Benzedrone HCI using a dedicated spatula. Avoid creating
dust.
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Solubilization: Place the weigh boat directly into the vessel containing the solvent (e.g., a
volumetric flask). This prevents loss of material and potential contamination from scraping.

Dissolving: Cap the vessel and dissolve the compound using sonication or gentle agitation
as required.

Cleanup: Immediately treat the spatula and any contaminated surfaces as hazardous waste.
SOP-04: Waste Disposal

Classification: All waste contaminated with N-methyl Benzedrone HCI (solid, solutions,
contaminated PPE, weigh boats, etc.) must be treated as hazardous chemical waste.

Solid Waste: Collect all contaminated solid materials (gloves, paper towels, pipette tips) in a
dedicated, sealed, and clearly labeled hazardous waste bag or container.

Liguid Waste: Collect all liquid waste in a dedicated, sealed, and clearly labeled hazardous
waste container. Do not mix with other waste streams unless compatibility has been
confirmed.

Disposal: Dispose of all waste through your institution's Environmental Health & Safety
(EHS) office, following all local and federal regulations.[8][15] Do not pour any amount of this
compound down the drain.

Emergency Procedures

In any emergency, the primary goal is to ensure human safety. Post emergency contact
numbers in a visible location.
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Incident Type

Procedure

Minor Spill (<100 mg)

1. Alert others in the lab. 2. Ensure appropriate
PPE is worn (spill cleanup level). 3. Cover the
spill with an absorbent material (e.g., chemical
absorbent pads). 4. Gently wipe from the
outside in, place used materials in a hazardous
waste bag. 5. Decontaminate the area with a
suitable solvent (e.g., ethanol), followed by soap
and water. 6. All cleanup materials must be

disposed of as hazardous waste.

Major Spill (>100 mg)

1. Evacuate the immediate area. 2. Alert lab
personnel and call your institution's
EHS/emergency response number. 3. Close the
laboratory doors and prevent re-entry. 4. Allow
only trained emergency personnel to conduct

the cleanup.

Skin Contact

1. Immediately flush the affected area with
copious amounts of water for at least 15
minutes while removing contaminated clothing.
2. Use a safety shower if the area of contact is
large. 3. Seek immediate medical attention.
Provide the Safety Data Sheet (SDS) or this

document to medical personnel.

Eye Contact

1. Immediately flush eyes with an eyewash
station for at least 15 minutes, holding the
eyelids open. 2. Remove contact lenses if
present and easy to do. 3. Seek immediate
medical attention. Provide the SDS or this

document to medical personnel.

Inhalation

1. Move the affected person to fresh air
immediately. 2. If breathing is difficult, provide
oxygen. If breathing has stopped, begin CPR if
trained to do so. 3. Seek immediate medical

attention.
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) 1. Do NOT induce vomiting. 2. Rinse mouth with
Ingestion ] ] ] ]
water. 3. Seek immediate medical attention.

Data Visualization: Workflows

Safe Handling Workflow Diagram This diagram outlines the critical steps and decision points
for safely managing N-methyl Benzedrone HCI within a laboratory setting.
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Caption: End-to-end workflow for N-methyl Benzedrone HCI.
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Emergency Spill Response Flowchart This decision tree provides a clear guide for responding
to a chemical spill.

Spill Occurs

Is Spill >100mg or
Outside Fume Hood?

EVACUATE AREA

Call EHS / Emergency Response Alert Others in Lab

'

Don Spill-Level PPE

:

Contain & Absorb Spill

'

Decontaminate Area

:

Dispose of Waste via EHS

:

Report Incident to Supervisor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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